Cas no 69440-47-7 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1))
69440-47-7 structure
Product Name:Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
CAS No:69440-47-7
MF:C13H21BrN2O2
MW:317.222042798996
CID:503156
PubChem ID:3052959
Update Time:2025-04-19
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
- N,N-dimethylcarbamate,1-pentylpyridin-1-ium-3-ol,bromide
- Pyridinium, 3-dimethylcarbamoyloxy-1-pentyl-, bromide
- DTXSID10989312
- 69440-47-7
- 3-[(DIMETHYLCARBAMOYL)OXY]-1-PENTYLPYRIDIN-1-IUM BROMIDE
- 3-Dimethylcarbamoyloxy-1-pentylpyridinium bromide
- Pyridinium, 3-hydroxy-1-pentyl-, bromide, dimethylcarbamate
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- Inchi: 1S/C13H21N2O2.BrH/c1-4-5-6-9-15-10-7-8-12(11-15)17-13(16)14(2)3;/h7-8,10-11H,4-6,9H2,1-3H3;1H/q+1;/p-1
- InChI Key: QBSZIZJVAKISAA-UHFFFAOYSA-M
- SMILES: [Br-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCCCC
Computed Properties
- Exact Mass: 294.9143
- Monoisotopic Mass: 316.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- PSA: 33.42
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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